Ytterbium-175
Description
Structure
2D Structure
Properties
CAS No. |
14041-44-2 |
|---|---|
Molecular Formula |
Y |
Molecular Weight |
174.941282 g/mol |
IUPAC Name |
ytterbium-175 |
InChI |
InChI=1S/Yb/i1+2 |
InChI Key |
NAWDYIZEMPQZHO-NJFSPNSNSA-N |
SMILES |
[Yb] |
Isomeric SMILES |
[175Yb] |
Canonical SMILES |
[Yb] |
Synonyms |
175Yb radioisotope Yb-175 radioisotope Ytterbium-175 |
Origin of Product |
United States |
Fundamental Nuclear Characteristics of Ytterbium 175
Ytterbium-175 is an artificially produced radioisotope, typically generated through neutron capture by the stable isotope Ytterbium-174 (¹⁷⁴Yb). chemlin.org Its nucleus contains 70 protons and 105 neutrons. chemlin.orgmirdsoft.org The decay characteristics of ¹⁷⁵Yb make it a subject of interest for potential applications in scientific research. ontosight.airesearchgate.net
The key nuclear properties of this compound are summarized in the table below.
| Property | Value |
| Half-life | 4.185 days (A more recent measurement from 2021 determined it to be 4.1615(30) days). chemlin.orgresearchgate.netprismap.euresearchgate.net |
| Decay Mode | 100% Beta (β⁻) decay. chemlin.orgprismap.eu |
| Daughter Isotope | Lutetium-175 (¹⁷⁵Lu) (Stable). chemlin.orgprismap.eu |
| Maximum Beta Energy (Eβmax) | ~470 keV. researchgate.netprismap.eu |
| Mean Beta Energy (Eβmean) | ~113 keV. prismap.eu |
| Principal Gamma (γ) Ray Emissions (Abundance) | 282.5 keV (6.13%), 396.3 keV (13.2%). researchgate.netprismap.eu |
| Nuclear Spin and Parity | (7/2)-. chemlin.org |
This compound decays exclusively through beta emission, a process where a neutron in the nucleus is converted into a proton, releasing an electron (beta particle) and an antineutrino. This transformation results in the formation of the stable isotope Lutetium-175. chemlin.orgprismap.eu The process is accompanied by the emission of gamma rays, which are photons of high-energy electromagnetic radiation. prismap.eu These gamma emissions, particularly at 282.5 keV and 396.3 keV, are suitable for imaging techniques like Single Photon Emission Computed Tomography (SPECT). researchgate.netprismap.eu
Comparative Nuclear Properties with Other Radiolanthanides
Research Findings
Research indicates that the similar chemical nature of lanthanides, which typically exist in a trivalent state, allows for the use of the same chelating agents, like DOTA, for various radiolanthanides, including this compound and Lutetium-177. prismap.eu Studies comparing different lanthanide complexes have confirmed that replacing one radiolanthanide with another, such as Lutetium-177 with others, may not significantly alter the tissue distribution profile of the resulting radiopharmaceutical. nih.govethz.ch
This compound is considered an attractive isotope for potential use in peptide receptor radionuclide therapy (PRRT), with a half-life and decay characteristics that are comparable to the widely used Lutetium-177. researchgate.net The beta emission energies of ¹⁷⁵Yb are sufficient to deliver a therapeutic dose to targeted tissues, while its gamma emissions allow for patient-specific dosimetry calculations. snmjournals.org The choice between different radiolanthanides often depends on the desired therapeutic range and energy deposition, which is dictated by the energy of the emitted beta particles. uni-mainz.de For instance, the lower energy beta particles of ¹⁷⁵Yb are suitable for smaller tumor volumes compared to higher energy emitters like Holmium-166. snmjournals.orguni-mainz.de
Data Tables
The following table provides a comparison of the key nuclear properties of this compound with other selected radiolanthanides.
| Radionuclide | Half-life (days) | Decay Mode | Max. Beta Energy (Eβmax) (keV) | Mean Beta Energy (Eβmean) (keV) | Principal Gamma Emissions (keV) |
| This compound (¹⁷⁵Yb) | 4.185 wikipedia.org | β⁻ chemlin.org | 470 prismap.eu | 113 prismap.eu | 113.8, 282.5, 396.3 researchgate.netprismap.eu |
| Lutetium-177 (¹⁷⁷Lu) | 6.65 researchgate.net | β⁻ nih.gov | 498 ansto.gov.au | 134 ethz.ch | 113, 208 advancingnuclearmedicine.com |
| Erbium-169 (¹⁶⁹Er) | 9.392 prismap.eu | β⁻ prismap.eu | 351 | 103 prismap.eu | 8.4 |
| Terbium-161 (¹⁶¹Tb) | 6.95 ethz.ch | β⁻ psi.ch | 593 | 154 ethz.ch | 25.6, 48.9, 74.6 |
| Samarium-153 (¹⁵³Sm) | 1.93 akjournals.com | β⁻ snmjournals.org | 808 | 228 uni-mainz.de | 103.2 |
| Holmium-166 (¹⁶⁶Ho) | 1.12 akjournals.com | β⁻ psi.ch | 1855 | 935 uni-mainz.de | 80.6 |
| Thulium-170 (¹⁷⁰Tm) | 128.6 chemlin.org | β⁻, EC chemlin.org | 968 chemlin.org | 315 psi.ch | 84.3 |
Production and Radionuclide Generation of Ytterbium 175
Reactor-Based Production Methodologies
The principal method for producing Ytterbium-175 is through neutron irradiation in a nuclear reactor. This process involves the capture of a thermal neutron by a stable isotope of ytterbium, leading to the formation of the desired radioactive isotope.
Neutron Capture Reaction: ¹⁷⁴Yb(n,γ)¹⁷⁵Yb
The production of this compound is achieved via the neutron capture reaction ¹⁷⁴Yb(n,γ)¹⁷⁵Yb. nih.govnih.govresearchgate.net In this nuclear reaction, a stable Ytterbium-174 (¹⁷⁴Yb) nucleus absorbs a thermal neutron (n), becoming an excited this compound nucleus. This excited nucleus then de-excites by emitting a gamma ray (γ), resulting in the formation of the radionuclide this compound. nih.gov ¹⁷⁵Yb subsequently decays to the stable isotope Lutetium-175 (¹⁷⁵Lu) through beta-minus (β⁻) decay with a half-life of 4.185 days. nih.govnih.gov
This production route is favored due to the reasonably high thermal neutron capture cross-section of ¹⁷⁴Yb. nih.govnih.gov The specific activity of ¹⁷⁵Yb produced through this direct (n,γ) reaction is generally sufficient for therapeutic uses such as bone pain palliation. kipt.kharkov.ua
Target Material Considerations
The choice of target material is a critical factor that influences the purity and specific activity of the final ¹⁷⁵Yb product. Both natural and enriched ytterbium targets are utilized, each with distinct advantages and disadvantages.
This compound can be produced by irradiating natural ytterbium oxide (Yb₂O₃) with thermal neutrons. nih.govresearchgate.nettums.ac.ir Natural ytterbium is composed of seven stable isotopes, with ¹⁷⁴Yb having a significant abundance of 31.83%. nih.govnih.gov
While using natural Yb₂O₃ is a cost-effective option, it leads to the co-production of other ytterbium radioisotopes, primarily Ytterbium-169 (¹⁶⁹Yb) and Ytterbium-177 (¹⁷⁷Yb), which is considered a significant drawback. nih.govkipt.kharkov.ua The presence of these isotopic impurities, especially the long-lived ¹⁶⁹Yb (half-life of 32.026 days), complicates the handling of the irradiated target and necessitates additional shielding. nih.gov The decay of ¹⁷⁵Yb to stable ¹⁷⁵Lu also introduces non-radioactive lutetium into the final product, which can affect the specific activity. nih.gov
Studies have shown that irradiating natural Yb₂O₃ at a thermal neutron flux of 3 x 10¹³ n/cm²/s for 5 to 7 days can yield ¹⁷⁵Yb with a radionuclidic purity of over 95%. researchgate.nettums.ac.ir The main impurities in this case are approximately 3% ¹⁶⁹Yb and 2% Lutetium-177 (¹⁷⁷Lu). researchgate.net
Isotopic Composition of Natural Ytterbium
| Isotope | Natural Abundance (%) |
|---|---|
| ¹⁶⁸Yb | 0.13 |
| ¹⁷⁰Yb | 3.04 |
| ¹⁷¹Yb | 14.28 |
| ¹⁷²Yb | 21.83 |
| ¹⁷³Yb | 16.13 |
| ¹⁷⁴Yb | 31.83 |
| ¹⁷⁶Yb | 12.76 |
To achieve a higher radionuclidic purity and specific activity, enriched ¹⁷⁴Yb targets are often used. kipt.kharkov.uanih.gov By increasing the concentration of the ¹⁷⁴Yb isotope in the target material, the production of unwanted radioisotopic impurities such as ¹⁶⁹Yb is significantly reduced. kipt.kharkov.ua
High-flux reactors are utilized for the irradiation of enriched ¹⁷⁴Yb oxide targets. prismap.eu Research has demonstrated the production of ¹⁷⁵Yb with a very high radionuclidic purity (approximately 100%) and a specific activity of 5.5-6.0 GBq/mg by irradiating targets enriched to 98.6% in ¹⁷⁴Yb. nih.gov The use of enriched targets is particularly important when high specific activity is required for applications like radiolabeling peptides and antibodies. kipt.kharkov.ua
Neutron Flux and Irradiation Time Optimization
The optimization of neutron flux and irradiation time is crucial for maximizing the yield of ¹⁷⁵Yb while minimizing the production of undesirable impurities. researchgate.nettums.ac.ir The specific activity of the produced ¹⁷⁵Yb is dependent on the neutron flux of the reactor. researchgate.net
For instance, irradiating a natural Yb₂O₃ target at a thermal neutron flux of 3 x 10¹³ n/cm²/s for a period of 5 days has been found to produce ¹⁷⁵Yb with a radionuclidic purity of over 95%. researchgate.net Another study using a similar neutron flux and an irradiation time of 7 days also reported successful production of ¹⁷⁵Yb. nih.govtums.ac.ir Theoretical calculations show that the specific activity of ¹⁷⁵Yb increases with the irradiation period, reaching a plateau after a certain duration. researchgate.net To prevent the saturation of ¹⁷⁵Yb accumulation, it is important to limit the irradiation time.
A detailed analysis of various irradiation times and neutron fluxes is necessary to determine the optimal conditions for radionuclide production. tums.ac.ir For enriched targets, irradiation in high-flux reactors is common. prismap.eu Theoretical studies on the irradiation of 100% enriched ¹⁷⁴Yb in a low-flux reactor (3 x 10¹³ neutrons/cm²/s) show a continuous increase in the conversion efficiency to ¹⁷⁵Yb over an irradiation period of up to 21 days. optica.org
Reaction Cross-Section Measurements and Theoretical Predictions
The thermal neutron capture cross-section (σ) for the ¹⁷⁴Yb(n,γ)¹⁷⁵Yb reaction is a fundamental parameter that governs the production rate of ¹⁷⁵Yb. The reported value for this cross-section is approximately 63.2 barns. nih.govnih.gov However, different experimental measurements and theoretical evaluations have reported slightly varying figures.
Experimental measurements of the neutron capture cross-sections for the ¹⁷⁴Yb(n,γ)¹⁷⁵Yb reaction have been conducted at various neutron energies. For instance, at neutron energies of 0.0334 eV and 0.0536 eV, the cross-sections were measured to be 56.8 ± 3.7 b and 44.2 ± 2.6 b, respectively. mist.ac.bdresearchgate.net When extrapolated to the thermal energy of 0.0253 eV, the cross-section was determined to be 64.8 ± 2.9 b. mist.ac.bdresearchgate.net
These experimental values have been compared with data from various theoretical evaluated nuclear data libraries. The results show good agreement with the JENDL-4.0 and ENDF/B-VIII data libraries. mist.ac.bdresearchgate.net However, discrepancies have been noted with other libraries like JEFF-3.3, where the experimentally determined data were found to be around 45% lower than the theoretical predictions. mist.ac.bdresearchgate.net Such studies are crucial for validating and refining the theoretical models used to predict reaction cross-sections.
Experimentally Measured Cross-Sections for ¹⁷⁴Yb(n,γ)¹⁷⁵Yb
| Neutron Energy (eV) | Cross-Section (barns) |
|---|---|
| 0.0334 | 56.8 ± 3.7 |
| 0.0536 | 44.2 ± 2.6 |
| 0.0253 (extrapolated) | 64.8 ± 2.9 |
In addition to the primary production reaction, alternative reaction pathways have been theoretically investigated. One such study explored the ¹⁷⁵Lu(n,p)¹⁷⁵Yb reaction, where a Lutetium-175 target is bombarded with neutrons to produce this compound. iaea.org This research utilized deterministic codes like EMPIRE and TALYS to calculate the reaction cross-section, comparing the results with experimental data from the EXFOR library. iaea.org
Alternative Production Pathways
While the standard production route for this compound (¹⁷⁵Yb) involves the neutron capture reaction ¹⁷⁴Yb(n,γ)¹⁷⁵Yb in a nuclear reactor tums.ac.irchemlin.org, alternative pathways are being explored to enhance production efficiency and radionuclidic purity. These methods include charged particle-induced reactions and photonuclear reactions.
An alternative method for producing ¹⁷⁵Yb is through the charged particle reaction ¹⁷⁵Lu(n,p)¹⁷⁵Yb. iaea.orgepj-conferences.orgiaea.org This process involves bombarding a Lutetium-175 (¹⁷⁵Lu) target with neutrons. iaea.orgepj-conferences.org The ¹⁷⁵Lu nucleus absorbs a neutron and emits a proton, thereby transforming into ¹⁷⁵Yb. Theoretical calculations have been performed to determine the cross-section of this reaction for neutrons with energies up to 50 MeV. epj-conferences.orgresearchgate.netepj-conferences.org
A significant advantage of this production route is the potential for high radionuclidic purity. iaea.orgepj-conferences.orgresearchgate.net Natural lutetium consists of 97.4% ¹⁷⁵Lu, providing an abundant target material. iaea.org The resulting ¹⁷⁵Yb decays back to the stable ¹⁷⁵Lu isotope via beta decay, which means that no long-lived radioactive impurities are co-produced through this specific reaction channel. iaea.orgepj-conferences.orgresearchgate.net This simplifies the chemical processing and minimizes radioactive waste. iaea.org The Q-value for this neutron-induced reaction is 312 keV. epj-conferences.orgresearchgate.net
Other charged particle reactions, such as deuteron-induced reactions on ytterbium targets (e.g., Yb(d,xnp)¹⁷⁵Yb), have also been investigated as potential production pathways. nih.gov
Photonuclear production offers another promising alternative, utilizing high-energy photons (gamma rays) to induce a nuclear reaction. iaea.org The specific reaction for producing ¹⁷⁵Yb is ¹⁷⁶Yb(γ,n)¹⁷⁵Yb. kipt.kharkov.uanbuv.gov.ua In this process, a Ytterbium-176 (¹⁷⁶Yb) nucleus absorbs a gamma photon and ejects a neutron, converting it to ¹⁷⁵Yb. This method can yield ¹⁷⁵Yb with high purity, notably free from other ytterbium radioisotopes like ¹⁶⁹Yb or ¹⁷⁷Lu. nbuv.gov.uaiaea.org
The high-energy photons required for this reaction are typically generated as Bremsstrahlung radiation from an electron accelerator. iaea.orgkipt.kharkov.uanbuv.gov.ua The cross-section for the ¹⁷⁶Yb(γ,n)¹⁷⁵Yb reaction has been shown to have two maxima at approximately 12.5 MeV and 16 MeV, with a cross-section of about 350 millibarns (mbn). kipt.kharkov.uanbuv.gov.ua Experimental studies have measured the flux-weighted average cross-sections at various bremsstrahlung endpoint energies, including 10 MeV and 15 MeV. researchgate.net One study reported an average cross-section of 123 ± 36 mb corresponding to a mean energy of 8 MeV. researchgate.net
| Parameter | Value | Source(s) |
| Reaction | ¹⁷⁶Yb(γ,n)¹⁷⁵Yb | kipt.kharkov.uanbuv.gov.ua |
| Radiation Type | Bremsstrahlung | kipt.kharkov.uanbuv.gov.ua |
| Max. Cross-Section Energy | 12.5 MeV, 16 MeV | kipt.kharkov.uanbuv.gov.ua |
| Cross-Section Value | ~350 mbn | kipt.kharkov.uanbuv.gov.ua |
| Measured Endpoint Energies | 10 MeV, 15 MeV | researchgate.net |
| Average Cross-Section | 123 ± 36 mb (at E_mean = 8 MeV) | researchgate.net |
To improve the efficiency of photonuclear production, research has focused on the development of nanoparticle targets. kipt.kharkov.uanbuv.gov.ua One innovative approach involves using Ytterbium(III) oxide (Yb₂O₃) nanoparticles. kipt.kharkov.uanbuv.gov.uaiaea.org In a specific experiment, Yb₂O₃ nanoparticles with an average size of 180 nm were irradiated. kipt.kharkov.uanbuv.gov.ua These nanoparticles were mixed with clinoptilolite nanoparticles. kipt.kharkov.uanbuv.gov.ua The principle behind this is the "hot atom" effect, where the recoil energy imparted to the newly formed ¹⁷⁵Yb nucleus is sufficient to eject it from the Yb₂O₃ nanoparticle. These ejected atoms can then be collected on the clinoptilolite particles, allowing for a physical separation of the desired ¹⁷⁵Yb from the bulk target material. kipt.kharkov.ua This technique, termed photonuclear nanotechnology, allows for the production of carrier-free ¹⁷⁵Yb with high specific activity. kipt.kharkov.uanbuv.gov.ua Following irradiation with bremsstrahlung photons (E_max = 13.5 MeV), the activity of ¹⁷⁵Yb captured in the clinoptilolite was found to be 3.2% of the total sample activity. kipt.kharkov.uanbuv.gov.ua
Photonuclear Reactions (e.g., ¹⁷⁶Yb(γ,n)¹⁷⁵Yb)
Radionuclidic Purity Assessment and Impurity Analysis
The assessment of radionuclidic purity is critical to ensure the quality of ¹⁷⁵Yb for its intended applications. The primary method for this analysis is gamma-ray spectroscopy using a High-Purity Germanium (HPGe) detector, which can identify and quantify the various gamma-emitting isotopes present in a sample. nih.govresearchgate.net Depending on the production method, different levels of purity can be achieved. For instance, ¹⁷⁵Yb produced as a byproduct of no-carrier-added ¹⁷⁷Lu preparation from an enriched ¹⁷⁶Yb target has been reported with a high radionuclidic purity of 99.97%. nih.gov In contrast, irradiation of natural ytterbium targets can result in lower purity levels. researchgate.net
When ¹⁷⁵Yb is produced by neutron irradiation of natural ytterbium oxide (Yb₂O₃), several other radioisotopes are unavoidably co-produced. tums.ac.irnih.gov The most significant of these radionuclidic impurities are Ytterbium-169 (¹⁶⁹Yb) and Lutetium-177 (¹⁷⁷Lu). tums.ac.iriaea.orgnih.govnih.gov
The presence of these impurities complicates handling due to increased radiation dose and necessitates more stringent shielding. nih.gov
¹⁶⁹Yb (Half-life: 32.02 days) is formed from the ¹⁶⁸Yb(n,γ)¹⁶⁹Yb reaction. kipt.kharkov.ua
¹⁷⁷Lu (Half-life: 6.7 days) is produced via the decay of ¹⁷⁷Yb, which is formed from the ¹⁷⁶Yb(n,γ)¹⁷⁷Yb reaction. nih.govnih.gov
| Impurity | Half-Life | Production Reaction | Identifying Gamma Peaks (keV) | Source(s) |
| ¹⁶⁹Yb | 32.02 days | ¹⁶⁸Yb(n,γ)¹⁶⁹Yb | 63, 110, 130, 177, 198, 261, 307 | kipt.kharkov.uanih.govresearchgate.net |
| ¹⁷⁷Lu | 6.7 days | ¹⁷⁶Yb(n,γ)¹⁷⁷Yb → ¹⁷⁷Lu | 112, 208 | nih.govnih.govresearchgate.net |
Spectroscopic Methods for Purity Determination (HPGe, Beta Scintillation)
The radionuclidic purity of this compound is crucial and is primarily assessed using spectroscopic techniques.
High-Purity Germanium (HPGe) Spectrometry: Gamma-ray spectrometry with an HPGe detector is the foremost method for determining the radionuclidic purity of ¹⁷⁵Yb. nih.gov This technique identifies and quantifies ¹⁷⁵Yb by its characteristic gamma-ray emissions, which have prominent peaks at 113.8 keV, 282.5 keV, and 396.3 keV. nih.govprismap.eu A typical gamma-ray spectrum of irradiated ytterbium will show these peaks alongside those of impurities like ¹⁶⁹Yb and ¹⁷⁷Lu. nih.govresearchgate.net For instance, irradiating natural Yb₂O₃ can result in a radionuclidic purity of over 95%, with impurities of approximately 3% ¹⁶⁹Yb and 2% ¹⁷⁷Lu. nih.gov
Beta Scintillation: Beta spectroscopy, often performed with a liquid scintillation spectrometer, is another method used to ascertain the purity of ¹⁷⁵Yb. nih.govtums.ac.ir This is particularly relevant as ¹⁷⁵Yb is a beta emitter. nih.gov
Specific Activity and Yield Optimization
The specific activity of a radionuclide is a measure of its radioactivity per unit mass. For ¹⁷⁵Yb, a higher specific activity is often desirable.
| Parameter | Value | Reference |
| Half-life | 4.1615(30) days | chemlin.orgprismap.eu |
| Specific Activity | 1.8E5 Ci/g | iem-inc.com |
| Specific Activity (Calculated) | 6.63 x 10¹³ Bq/g | chemlin.org |
The yield of ¹⁷⁵Yb production can be optimized by adjusting irradiation conditions such as neutron flux and irradiation time. tums.ac.ir Studies have shown that irradiating natural Yb₂O₃ at a thermal neutron flux of 3 x 10¹³ n/cm²/s for 5 days can produce 31 Ci/g (1145 GBq/g) of ¹⁷⁵Yb. nih.gov Theoretical investigations into laser isotope separation of ¹⁷⁴Yb suggest that enriching the target material can lead to the production of ¹⁷⁵Yb with a radionuclidic purity of 98.6%. optica.org
Post-Irradiation Processing and Separation Techniques
Following irradiation, the target material undergoes a series of processing steps to isolate and purify the ¹⁷⁵Yb.
Target Dissolution and Solution Preparation
The irradiated ytterbium oxide (Yb₂O₃) powder is typically dissolved in an acidic solution. A common method involves dissolving the target in 0.1 M hydrochloric acid (HCl) with gentle warming. nih.govtums.ac.ir The resulting solution is then often evaporated to near dryness and reconstituted in double-distilled water. nih.govtums.ac.ir
Radiochemical Purification Methods (e.g., Evaporation, Reconstitution)
After initial dissolution, further purification is necessary to remove chemical impurities. The process of evaporating the acidic solution and reconstituting the residue in a pure solvent like double-distilled water serves as a basic purification step. nih.govtums.ac.ir The radiochemical purity of the resulting ¹⁷⁵YbCl₃ solution can be assessed using techniques like paper chromatography. nih.goviaea.org
Chromatographic Separation Techniques (e.g., Extraction Chromatography for Lu/Yb)
Due to the chemical similarity between ytterbium and lutetium, which is a common impurity, chromatographic methods are essential for their separation. kns.org Lutetium and ytterbium are neighboring elements on the periodic table, making their separation challenging. kns.org
Extraction chromatography has been identified as a highly effective method for separating Lu/Yb. nih.gov This technique can be used to produce non-carrier-added (NCA) ¹⁷⁷Lu and pure ¹⁷⁵Yb. nih.gov Ion exchange chromatography is another method employed, though the separation factor can decrease with higher amounts of ytterbium. kns.org Different eluents and column conditions are investigated to optimize separation. For instance, α-hydroxyisobutyric acid (α-HIBA) has been used as an eluent in cation exchange chromatography to separate Lu and Yb. kns.org Reversed-phase liquid chromatography has also been shown to effectively separate lutetium and ytterbium. google.com
Advanced Isotope Separation Methods (e.g., Laser Isotope Separation)
Laser isotope separation presents an advanced method for obtaining highly enriched isotopes. Theoretical studies have explored a three-step photoionization scheme for the laser isotope separation of ¹⁷⁴Yb from natural ytterbium. optica.orgresearchgate.net This method has the potential to enrich ¹⁷⁴Yb to approximately 90%, which can then be irradiated to produce ¹⁷⁵Yb with very high radionuclidic purity. optica.org The process involves selectively ionizing the desired isotope using precisely tuned lasers. tandfonline.comisis-online.org Research has also investigated the possibility of laser isotope separation of ¹⁷⁵Yb itself from irradiated natural ytterbium, with theoretical production rates of 1.5 mg/day and a radionuclidic purity of 99.9999%. nih.gov
Radiochemistry and Compound Formulation Research
Chelation Chemistry of Ytterbium-175
The stable incorporation of the Yb-175 radionuclide into a delivery molecule is paramount for its use in targeted radiotherapy. This is achieved through the use of chelators, which form strong, stable complexes with the Yb-175 cation.
Complexation with Macrocyclic Ligands (e.g., DOTA, DTPA)
Macrocyclic ligands such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and the acyclic chelator DTPA (diethylenetriaminepentaacetic acid) are extensively studied for complexing lanthanides like Ytterbium. mdpi.comunm.edu Due to the chemical similarity between Yb-175 and Lu-177, chelators suitable for Lu-177, particularly DOTA, can often be directly applied to Yb-175. mdpi.comprismap.eu
DOTA-based chelators are known to form highly stable complexes with lanthanides. google.com The success of DOTA and its derivatives lies in their capacity to form complexes with high thermodynamic stability and kinetic inertness, which is crucial for in vivo applications. google.com Studies have explored the use of DTPA in quality control procedures to separate free Ytterbium from radiolabeled compounds. nih.govresearchgate.net For instance, in the quality control of ¹⁷⁵Yb-labeled compounds, a 10 mM DTPA solution can be used as a mobile phase in chromatography to differentiate the free Yb-175 cation. researchgate.netnih.gov Research on Yb-169, a different isotope, showed that chelation with DTPA results in a complex that is excreted in the urine, whereas unchelated Ytterbium accumulates in the bones and liver. rsna.org
Development of Chelators for Specific Research Applications
Beyond general-purpose chelators like DOTA and DTPA, specific chelators are developed to target particular biological sites. For bone pain palliation, polyaminopolyphosphonic acid ligands are investigated for their ability to form stable chelates with lanthanides. nih.gov One such ligand is TTHMP (triethylenetetraminehexamethylene phosphonic acid), which has been explored for its potential to carry beta-emitting radionuclides to bone metastases. nih.gov Another example includes the development of Yb-175 labeled pamidronate and alendronate, which are bisphosphonates known for their affinity for bone tissue. nih.govsemanticscholar.org
Research has also focused on labeling biomolecules like bleomycin (B88199), a DNA-binding agent, with Yb-175 to create targeted therapy carriers. tums.ac.irtums.ac.ir Furthermore, the encapsulation of Yb-175 within dendrimers, such as poly (amidoamine) (PAMAM), represents another approach to creating novel radio-nanoparticles for potential therapeutic applications. nih.govresearchgate.net
Radioconjugate Synthesis and Characterization (Preclinical Focus)
The synthesis of a radioconjugate involves attaching the Yb-175 radionuclide, chelated by a suitable ligand, to a targeting molecule. The resulting radioconjugate must then be rigorously characterized to ensure its purity and stability.
Labeling Methodologies and Reaction Optimization
The process of labeling a compound with Yb-175 involves carefully controlled reaction conditions to achieve high radiochemical purity and specific activity. nih.govtums.ac.ir Methodologies often involve obtaining Yb-175 chloride from the neutron irradiation of Ytterbium oxide (Yb₂O₃). nih.govtums.ac.ir The Yb-175 chloride is then reacted with the chelator-conjugated molecule in a buffered solution. nih.govtums.ac.ir
For example, the labeling of bleomycin with Yb-175 involved dissolving the radionuclide in an acidic medium and then incubating it with bleomycin in a buffer solution. tums.ac.irresearchgate.net Similarly, the preparation of ¹⁷⁵Yb-TTHMP involved adding the Yb-175 chloride to a TTHMP solution and stirring at room temperature. nih.gov
The pH and temperature of the reaction mixture are critical parameters that significantly influence the efficiency of radiolabeling. For the synthesis of ¹⁷⁵Yb-TTHMP, the optimal pH was found to be between 7.5 and 8, with the reaction proceeding effectively at room temperature (25°C). nih.gov In the case of labeling bisphosphonates like pamidronate, the pH was adjusted to 7. nih.gov Studies with Yb-169 and DTPA showed no significant difference in complex stability when the final pH was varied between 5 and 8. rsna.org
Temperature is another key factor. While the labeling of TTHMP and bisphosphonates with Yb-175 was successful at room temperature, the labeling of bleomycin required heating at 60°C for 48 hours to achieve optimal results. nih.govnih.govtums.ac.irresearchgate.net Some studies have also investigated the effect of different temperatures on labeling yield, for instance, comparing reactions at room temperature versus 60°C for bisphosphonate labeling. nih.gov
The ratio of the ligand to the Yb-175 metal ion is a crucial factor in achieving high labeling yields and ensuring the stability of the resulting complex. Research on ¹⁷⁵Yb-TTHMP demonstrated that varying the molar ratio of TTHMP to Yb-175 was essential for optimizing the labeling yield. nih.gov A study on ¹⁷⁵Yb-labeled bisphosphonates showed that the labeling yield increased as the molar ratio of Yb to the bisphosphonate (specifically pamidronate) was increased from 1:5 to 1:50, reaching over 99% radiochemical purity. nih.gov For the complexation of Yb-169 with DTPA, a 3–10 molar excess of DTPA was found to be sufficient for maximum binding with higher amounts of the radionuclide. rsna.org
Table of Radiolabeling Optimization Parameters for this compound Conjugates
| Radioconjugate | Optimal pH | Optimal Temperature (°C) | Key Ligand-to-Metal Ratio Findings | Reference |
|---|---|---|---|---|
| ¹⁷⁵Yb-TTHMP | 7.5-8 | 25 (Room Temperature) | Quantitative study performed with varying molar ratios to obtain highest labeling yield. | nih.gov |
| ¹⁷⁵Yb-Pamidronate | 7 | Room Temperature & 60 | Labeling yield increased with Yb:PMD molar ratio from 1:5 to 1:50, reaching >99% purity. | nih.gov |
| ¹⁷⁵Yb-Bleomycin | Not specified | 60 | 5 mg of bleomycin used for labeling. | tums.ac.irresearchgate.net |
Radiochemical Purity Determination of Labeled Compounds
The assessment of radiochemical purity is a critical step to ensure that the radionuclide is properly bound to the carrier molecule and to quantify any unbound or impurity forms. Various analytical techniques are employed for this purpose.
A variety of analytical methods are utilized to determine the radiochemical purity of ¹⁷⁵Yb-labeled compounds. rap-proceedings.org These techniques separate the radiolabeled complex from free ¹⁷⁵Yb and other potential radioactive impurities.
Instant Thin-Layer Chromatography (ITLC): ITLC is a frequently used method for the quality control of ¹⁷⁵Yb-radiopharmaceuticals. For instance, the radiochemical purity of ¹⁷⁵Yb-EDTMP was determined to be higher than 99% using ITLC. researchgate.netnstri.ir In the analysis of ¹⁷⁵Yb-labeled pamidronate (¹⁷⁵Yb-PMD) and alendronate (¹⁷⁵Yb-ALN), Whatman 3MM paper eluted with a mixture of ammonium (B1175870) hydroxide, methanol (B129727), and water was used, showing radiochemical purities above 99% for the stable complexes. nih.gov Similarly, ¹⁷⁵Yb-TTHMP demonstrated a radiochemical purity exceeding 95% with this technique. nih.gov For ¹⁷⁵Yb-Bleomycin (¹⁷⁵Yb-BLM), ITLC on Whatman No. 2 paper with a mobile phase of 10% ammonium acetate (B1210297) and methanol (1:1 mixture) showed that free ¹⁷⁵Yb remains at the origin while the labeled complex moves to a higher retention factor (Rf), achieving a radiochemical purity of 97±0.88%. tums.ac.irresearchgate.nettums.ac.ir In the case of dendrimer-encapsulated ¹⁷⁵Yb, ITLC confirmed a radiochemical purity of over 99%. researchgate.netexlibrisgroup.com
Paper Chromatography: This technique is also employed to ascertain the radiochemical purity of ¹⁷⁵Yb compounds. For ¹⁷⁵YbCl₃, both paper chromatography and paper electrophoresis techniques were used to determine its radiochemical purity, which was found to be 99.5±0.3%. neliti.com The radiochemical purity of ¹⁷⁵Yb after chemical processing has been determined by paper chromatography, among other methods. researchgate.netresearchgate.net
Paper Electrophoresis: This method separates molecules based on their charge in an electric field and has been used to confirm the radiochemical purity of ¹⁷⁵YbCl₃. neliti.com It is another technique mentioned for determining the radiochemical purity of ¹⁷⁵Yb after chemical processing. researchgate.netresearchgate.net
The selection of the chromatographic system, including the stationary phase (e.g., ITLC-SG, Whatman paper) and the mobile phase (solvent system), is crucial for achieving effective separation and accurate quantification of radiochemical purity. rap-proceedings.org
In Vitro Stability Studies of Radioconjugates
Evaluating the stability of ¹⁷⁵Yb-radioconjugates in vitro is essential to predict their behavior in vivo. These studies assess whether the radiolabel remains attached to the conjugate in biological fluids like serum. researchgate.net
Serum stability assays involve incubating the radiolabeled compound in human serum at body temperature and analyzing its integrity over time.
For ¹⁷⁵Yb-TTHMP , the complex was found to be stable in human serum for at least 2 days. nih.gov
¹⁷⁵Yb-Pamidronate (PMD) and ¹⁷⁵Yb-Alendronate (ALN) also demonstrated satisfactory stability in human serum. nih.gov Stability tests for these bisphosphonates in the presence of human serum at 37°C showed that the integrity remained above 89% for all time intervals up to 48 hours. nih.gov
The stability of ¹⁷⁵Yb-Bleomycin (BLM) was tested in freshly prepared human serum at 37°C for 2 days. The results indicated a 20-25% loss of ¹⁷⁵Yb from the complex, which was still considered sufficient for biological studies. tums.ac.ir
In the development of ¹⁷⁵Yb-PLLA microspheres , the radiomicrospheres were found to be stable for up to 72 hours in human serum albumin (HSA). nih.gov
Table 1: Radiochemical Purity of this compound Labeled Compounds
| Compound | Analytical Technique | Radiochemical Purity (%) | Source(s) |
|---|---|---|---|
| ¹⁷⁵Yb-EDTMP | ITLC | >99 | researchgate.netnstri.ir |
| ¹⁷⁵Yb-TTHMP | ITLC | >95 | nih.gov |
| ¹⁷⁵Yb-PMD | ITLC | >99 | nih.gov |
| ¹⁷⁵Yb-ALN | ITLC | >99 | nih.gov |
| ¹⁷⁵Yb-BLM | ITLC | 97 ± 0.88 | tums.ac.irresearchgate.nettums.ac.ir |
| ¹⁷⁵Yb-PAMAM | ITLC | >99 | researchgate.netexlibrisgroup.com |
| ¹⁷⁵YbCl₃ | Paper Chromatography, Paper Electrophoresis | 99.5 ± 0.3 | neliti.com |
Table 2: In Vitro Serum Stability of this compound Radioconjugates
| Radioconjugate | Stability Condition | Duration | Stability | Source(s) |
|---|---|---|---|---|
| ¹⁷⁵Yb-TTHMP | Human Serum | At least 2 days | Stable | nih.gov |
| ¹⁷⁵Yb-PMD | Human Serum at 37°C | 48 hours | >89% | nih.gov |
| ¹⁷⁵Yb-ALN | Human Serum at 37°C | 48 hours | >89% | nih.gov |
| ¹⁷⁵Yb-BLM | Human Serum at 37°C | 2 days | 75-80% retention | tums.ac.ir |
Nanoradiopharmaceutical Development
The integration of ¹⁷⁵Yb into nanostructures represents a significant advancement in the design of targeted radiopharmaceuticals. Nanoparticles can enhance the delivery of radiation to specific sites while minimizing exposure to healthy tissues. ncbj.gov.pl
Encapsulation in Poly(amidoamine) (PAMAM) Dendrimers
Poly(amidoamine) (PAMAM) dendrimers are highly branched, well-defined macromolecules that have been explored as carriers for radionuclides like ¹⁷⁵Yb. nih.govresearcher.life
In one study, dendrimers containing an average of 55 ¹⁷⁵Yb ions per molecule were prepared and irradiated. exlibrisgroup.comnih.gov The resulting ¹⁷⁵Yb-PAMAM nano-radiopharmaceutical demonstrated a high radiochemical purity of over 99%. exlibrisgroup.com These nano-composites have shown potential for applications in treating liver and lung tumors. nih.gov
Loading into Poly(L-lactic acid) (PLLA) Microspheres
Biodegradable Poly(L-lactic acid) (PLLA) microspheres are another promising platform for delivering ¹⁷⁵Yb for intratumoral radiotherapy. nih.gov
Novel ¹⁷⁵Yb-loaded PLLA microspheres with sizes between 20-40 µm have been developed. nih.gov These radiomicrospheres are created by incorporating a ¹⁷⁵Yb-acetylacetonate complex, ¹⁷⁵Yb(acac)₃, into the PLLA matrix. nih.gov The resulting ¹⁷⁵Yb-PLLA microspheres were shown to be stable in-vitro for up to 72 hours in both normal saline and human serum albumin (HSA). nih.gov This stability is crucial for their potential use in radioembolization of tumors. nih.govresearchgate.net
Microsphere Preparation Techniques (e.g., Solvent Evaporation)
A prevalent method for preparing ¹⁷⁵Yb-loaded microspheres is the oil-in-water (O/W) emulsion solvent evaporation technique. nih.govresearchgate.net This process involves several key steps to create solid, spherical particles.
First, a stable, non-radioactive ytterbium complex, such as Ytterbium (III) acetylacetonate (B107027) (Yb(acac)₃), is prepared. nih.gov This complex is then dissolved along with the polymer, typically PLLA, in a volatile organic solvent like dichloromethane (B109758) (DCM) to form the organic or "oil" phase. nih.gov
This organic phase is then slowly introduced into an aqueous solution containing a stabilizer or emulsifier, such as polyvinyl alcohol (PVA). nih.govresearchgate.net The mixture is subjected to continuous mechanical stirring at a controlled speed. nih.govsanu.ac.rs This agitation breaks the organic phase into fine droplets, creating a stable oil-in-water emulsion. The stabilizer helps to prevent the droplets from coalescing. researchgate.net
The crucial step is the removal of the organic solvent (DCM) by evaporation. nih.govkinampark.comnih.gov As the solvent evaporates from the dispersed droplets, the polymer and the Yb(acac)₃ precipitate, solidifying into smooth, spherical microspheres. sanu.ac.rs
After formation, the microspheres are harvested from the aqueous suspension by centrifugation, washed multiple times with water to remove any residual PVA, and then freeze-dried. nih.gov The resulting "cold" Yb-PLLA microspheres are then made radioactive through neutron activation in a nuclear reactor. nih.gov This post-formulation activation method avoids unnecessary radiation exposure during the preparation process. nih.gov
Several processing variables can be adjusted to control the final properties of the microspheres. researchgate.netsanu.ac.rs Research has shown that factors such as the concentration of the PVA stabilizer, the ratio of the organic to aqueous phase volumes, and the stirring speed significantly influence the resulting particle size and morphology. nih.govresearchgate.net
Table 1: Parameters in Solvent Evaporation Technique for Yb-PLLA Microspheres
| Parameter | Material/Condition | Purpose/Effect | Reference |
|---|---|---|---|
| Polymer | Poly(L-lactic acid) (PLLA) | Forms the biodegradable matrix of the microsphere. | nih.gov |
| Ytterbium Compound | Ytterbium (III) acetylacetonate (Yb(acac)₃) | The precursor compound that is loaded into the microspheres before neutron activation. | nih.gov |
| Organic Solvent | Dichloromethane (DCM) | Dissolves the PLLA and Yb(acac)₃ to create the oil phase. | nih.gov |
| Aqueous Phase | Polyvinyl alcohol (PVA) solution | Acts as an emulsifier to stabilize the oil droplets in water. | nih.gov |
| Stirring Speed | 800–1200 rpm | Controls the size of the emulsion droplets and, consequently, the final microsphere size. | nih.gov |
| Final Step | Neutron Activation | Converts stable ¹⁷⁴Yb within the microspheres to radioactive ¹⁷⁵Yb. | nih.gov |
Preclinical Research Applications and Methodologies
Dosimetry Research and Modeling (Preclinical/Theoretical)
Phantom Studies and Computational Dosimetry
Phantom studies and computational dosimetry are essential methodologies in preclinical research for estimating the absorbed dose of radiation in tissues and organs. Computational phantoms, which are digital representations of the body, have evolved significantly over the years. Early models included stylized phantoms, such as the Medical Internal Radiation Dosimetry (MIRD) phantoms, which use mathematical equations to represent the general geometry and position of organs jrpr.org. More advanced models include voxelized tomographic phantoms and boundary representation (BREP) deformable phantoms, which offer greater anatomical realism jrpr.org.
In the context of Ytterbium-175, dosimetry calculations are performed to predict the potential therapeutic efficacy and safety of new radiopharmaceutical formulations. Based on biodistribution data from animal studies, researchers can estimate the absorbed doses in various human organs. For instance, calculations based on rat data for an intravenous injection of ¹⁷⁵Yb-PAM projected an estimated absorbed dose of 19.9 µSv/MBq for humans nih.gov. The highest effective absorbed doses were predicted for osteogenic cells (26.9 µSv/MBq) and the kidneys (26.9 µSv/MBq) nih.gov. Such computational estimates are crucial for advancing a radiopharmaceutical candidate toward clinical trials.
Comparative Dosimetry Profiles of this compound Formulations
A key aspect of preclinical research involves comparing the dosimetric profiles of different formulations of a radiopharmaceutical to select the candidate with the most favorable characteristics. Studies have been conducted to compare bisphosphonate complexes of this compound, specifically ¹⁷⁵Yb-labeled pamidronate (¹⁷⁵Yb-PAM) and alendronate (¹⁷⁵Yb-ALN), for their potential in palliating bone pain. nih.govnih.gov
Dosimetric calculations revealed significant differences between the two agents. The total body dose for ¹⁷⁵Yb-ALN was calculated to be 40% higher than that for ¹⁷⁵Yb-PAM nih.govnih.gov. This difference was particularly pronounced in the kidneys, suggesting that ¹⁷⁵Yb-PAM may be a safer agent from a radiological perspective nih.govnih.gov. The performance of ¹⁷⁵Yb-PAM in animal models was found to be comparable to or better than other bone-seeking complexes of this compound reported previously nih.gov.
| Organ/Tissue | Estimated Absorbed Dose (µSv/MBq) |
|---|---|
| Osteogenic Cells | 26.9 |
| Kidneys | 26.9 |
| Spleen | 20.2 |
| Total Body | 19.9 |
| Red Marrow | 7.9 |
| Heart Wall | 6.8 |
Imaging Modality Suitability in Preclinical Settings
SPECT Imaging Potential Based on Gamma Emissions
This compound is considered a promising radionuclide for therapeutic applications due to its decay characteristics, which include the emission of beta particles and gamma photons researchgate.net. The gamma emissions provide the basis for its use in single-photon emission computed tomography (SPECT) imaging, a modality that allows for the non-invasive visualization of the radiotracer's distribution in the body iaea.org.
The suitability of ¹⁷⁵Yb for SPECT is due to its multiple gamma-photo peaks at energies of 113 keV, 144 keV, 282 keV, and 396 keV nih.govresearchgate.net. These emissions are detectable by gamma cameras used in SPECT systems iaea.org. In preclinical settings, SPECT imaging can provide crucial quantitative information for pharmacokinetic studies and dosimetry estimates, helping to assess and optimize new radiopharmaceuticals nih.govresearchgate.netnih.gov. The ability to image ¹⁷⁵Yb-labeled compounds allows researchers to confirm targeting accuracy and measure uptake and clearance from various tissues over time .
| Energy (keV) | Abundance (%) |
|---|---|
| 113 | 1.9 |
| 144 | - |
| 282 | 3.1 |
| 396 | 6.5 |
Neutron Activation Analysis (NAA) Applications
Simultaneous Element Determination using this compound Production
This compound is produced through neutron activation, typically via the ¹⁷⁴Yb(n,γ)¹⁷⁵Yb reaction, where a stable Ytterbium-174 target captures a neutron chemlin.org. When a sample containing natural ytterbium is irradiated with neutrons, multiple isotopes are produced simultaneously. Natural ytterbium oxide (Yb₂O₃) contains several stable isotopes, and neutron bombardment leads to the formation of various activation products researchgate.net.
This process is fundamental to Neutron Activation Analysis (NAA), a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials researchgate.net. The production of ¹⁷⁵Yb alongside other radioisotopes like ¹⁶⁹Yb and ¹⁷⁷Lu (from the decay of ¹⁷⁶Yb) upon irradiation of a natural ytterbium target is an example of simultaneous element and isotope determination nih.govresearchgate.net. By analyzing the characteristic gamma rays emitted from the decay of these newly formed radioisotopes, researchers can identify and quantify the original elements present in the sample.
Impact of this compound Decay on Other Nuclide Detection
In the analysis of neutron-activated samples, the presence of multiple radionuclides can lead to spectral interference, where the gamma-ray peaks of one isotope overlap with those of another. The decay of this compound produces distinct gamma-photo peaks at 113, 144, 286, and 396 keV nih.gov. When determining the radionuclidic purity of ¹⁷⁵Yb produced from natural targets, co-produced impurities such as ¹⁶⁹Yb and ¹⁷⁷Lu are also present nih.govresearchgate.net.
The gamma-ray spectrum of the irradiated sample will show peaks corresponding to all these radionuclides nih.gov. For accurate quantification, the detection system, typically a High-Purity Germanium (HPGe) detector coupled with a multi-channel analyzer, must have sufficient energy resolution to distinguish the closely spaced peaks researchgate.net. The presence of ¹⁷⁵Yb's emissions must be accounted for when analyzing the signals from other nuclides. For example, the radionuclidic purity of ¹⁷⁵Yb is determined by analyzing the gamma-ray spectrum and quantifying the relative contributions of interfering radionuclides like ¹⁶⁹Yb (which has numerous gamma emissions) and ¹⁷⁷Lu (with peaks at 208 and 250 keV) nih.govresearchgate.net. This analytical process inherently addresses the impact of ¹⁷⁵Yb's decay on the detection of other co-produced nuclides.
Advanced Analytical and Theoretical Studies on Ytterbium 175
Nuclear Spectroscopy and Detection Techniques
Nuclear spectroscopy provides the experimental foundation for characterizing ¹⁷⁵Yb. These techniques allow for the precise measurement of its decay products, which is essential for quantifying its activity and assessing its purity.
Gamma-Ray Spectrometry for Activity and Purity Quantification
Gamma-ray spectrometry is a primary technique for the identification and quantification of ¹⁷⁵Yb. This method utilizes the characteristic gamma rays emitted during the decay process. High-purity germanium (HPGe) detectors are frequently used for this purpose due to their excellent energy resolution. tums.ac.irnih.gov
The decay of ¹⁷⁵Yb to stable lutetium-175 (¹⁷⁵Lu) is accompanied by the emission of gamma rays at specific energies. The most prominent of these are at 113.8 keV, 282.5 keV, and 396.3 keV. tums.ac.irresearchgate.net The intensity of these gamma peaks in a measured spectrum is directly proportional to the activity of the ¹⁷⁵Yb sample. By analyzing these spectra, the radionuclidic purity can be determined. For instance, after neutron irradiation of natural ytterbium oxide, gamma-ray spectrometry can identify and quantify impurities such as ¹⁶⁹Yb and ¹⁷⁷Lu. nih.govresearchgate.net Studies have shown that a radionuclidic purity of over 95% for ¹⁷⁵Yb can be achieved and verified using this method. researchgate.net
Table 1: Prominent Gamma-Ray Emissions from Ytterbium-175
| Energy (keV) | Abundance (%) |
|---|---|
| 113.8 | 1.88 - 3.87 |
| 282.5 | 3.01 - 6.13 |
| 396.3 | 6.4 - 13.2 |
Data sourced from various studies, reflecting the range of measured abundances. tums.ac.irresearchgate.netnih.gov
The precise measurement of these gamma-ray energies and their relative intensities is critical for accurate activity determination and for distinguishing ¹⁷⁵Yb from other co-produced radioisotopes.
Beta Spectroscopy for Decay Characterization
Beta spectroscopy is employed to study the beta particles emitted during the decay of ¹⁷⁵Yb. This radioisotope decays via beta-minus (β⁻) emission with a maximum energy of 470 keV. tums.ac.irkaeri.re.kr The decay process primarily populates the ground state and excited states of the daughter nuclide, ¹⁷⁵Lu. tums.ac.ir
Liquid scintillation counters are commonly used to measure the beta spectrum of ¹⁷⁵Yb. tums.ac.ir These measurements are essential for confirming the decay scheme and for a complete characterization of the radionuclide. The beta decay characteristics, including the maximum energy and the branching ratios to different energy levels in ¹⁷⁵Lu, are fundamental parameters determined through beta spectroscopy. tums.ac.ir
Table 2: Beta Decay Characteristics of this compound
| Decay Mode | Maximum Beta Energy (keV) | Abundance (%) | Daughter Nuclide |
|---|---|---|---|
| β⁻ | 470 | 86.5 | ¹⁷⁵Lu (stable) |
| β⁻ | 356.2 | 3.3 | ¹⁷⁵Lu (stable) |
| β⁻ | 73.67 | 10.2 | ¹⁷⁵Lu (stable) |
Data from reference tums.ac.ir.
Theoretical Nuclear Physics Modeling
Theoretical models are indispensable for predicting and understanding the nuclear reactions that produce ¹⁷⁵Yb and for interpreting its nuclear structure. These models allow for the calculation of reaction cross-sections and provide insights into the underlying nuclear mechanisms.
Cross-Section Calculations using Nuclear Reaction Codes (e.g., EMPIRE, TALYS)
The production of ¹⁷⁵Yb can be achieved through various nuclear reactions, and theoretical codes like EMPIRE (Evaluation of Nuclear Data for Medical Isotope Production) and TALYS (TALK-YS) are used to calculate the cross-sections of these reactions. researchgate.netepj-conferences.org The cross-section is a measure of the probability that a specific nuclear reaction will occur.
One production route that has been theoretically investigated is the ¹⁷⁵Lu(n,p)¹⁷⁵Yb reaction, where a lutetium-175 target is bombarded with neutrons. researchgate.netepj-conferences.orgepj-conferences.org The EMPIRE-3.2.3 and TALYS-2.0 codes have been used to calculate the cross-sections for this reaction for neutron energies up to 50 MeV. researchgate.netepj-conferences.org These calculations are compared with experimental data from libraries like EXFOR and with evaluated nuclear data libraries such as ENDF, JEFF, and TENDL. researchgate.netepj-conferences.org Such comparisons help in refining the models and improving the predictive power of these codes.
Investigation of Nuclear Reaction Mechanisms
Theoretical studies delve into the mechanisms governing the nuclear reactions that produce ¹⁷⁵Yb. For the ¹⁷⁵Lu(n,p)¹⁷⁵Yb reaction, calculations consider various reaction mechanisms, including compound nucleus, pre-equilibrium, and direct reactions. epj-conferences.orgiaea.org The Hauser-Feshbach statistical model is a key component of codes like EMPIRE and TALYS for calculating compound nucleus contributions. epj-conferences.orgiaea.org
The models show that at lower neutron energies, the compound nucleus mechanism is dominant, while at higher energies, pre-equilibrium and direct reactions become more significant. epj-conferences.org Understanding the interplay of these mechanisms is crucial for optimizing the production of ¹⁷⁵Yb and minimizing the formation of impurities.
Application of Nuclear Models (e.g., Optical Model, Nuclear Level Density, Nilsson Model)
The accuracy of nuclear reaction calculations relies on various sub-models that describe different aspects of the nucleus.
Optical Model: The optical model is used to describe the interaction of the incident particle (e.g., a neutron) with the target nucleus. Different optical model potentials (OMPs) can be used in codes like TALYS and EMPIRE, and the choice of OMP can significantly affect the calculated cross-sections. epj-conferences.org For instance, studies have compared spherical and coupled-channels (CC) optical models for the ¹⁷⁵Lu(n,p) reaction. epj-conferences.org
Nuclear Level Density (NLD): NLD models are crucial for statistical model calculations as they describe the density of nuclear states at a given excitation energy. TALYS and EMPIRE incorporate several NLD models, and their selection influences the calculated reaction probabilities. epj-conferences.org
Nilsson Model: The Nilsson model is used to describe the structure of deformed nuclei like ¹⁷⁵Yb. researchgate.net It provides a framework for understanding the single-particle energy levels within the nucleus. The ground state spin and parity of ¹⁷⁵Yb, determined to be 7/2⁻, can be interpreted within the context of the Nilsson model. researchgate.netchemlin.org This model is also used to predict the properties of excited states and to analyze data from nuclear reaction studies, such as (d,p) and (d,t) reactions, which probe the single-particle structure of nuclei. sdu.dk
Fundamental Radiometric Measurements
This compound (¹⁷⁵Yb) is a radioisotope that decays via beta emission to the stable Lutetium-175. tums.ac.ir Its nuclear properties have been the subject of precise radiometric measurements to accurately characterize its decay scheme. For many years, the accepted half-life for ¹⁷⁵Yb was 4.185(1) days, a value established in 1989. researchgate.netiaea.org However, given the increasing interest in ¹⁷⁵Yb for various applications, a more recent and thorough redetermination was undertaken in 2021 to provide a value with higher accuracy for metrological purposes. researchgate.netiaea.org
This re-evaluation employed three independent measurement techniques to ensure the robustness of the result. researchgate.netiaea.org The methods used were:
A reference ionization chamber (CIR, chambre d'ionization de référence). researchgate.net
A Cerium Bromide (CeBr₃) gamma-ray detector equipped with digital electronics. researchgate.net
A second CeBr₃ detector utilizing analog electronics and single-channel analyzer (SCA) counting. researchgate.net
The new weighted mean value for the half-life of ¹⁷⁵Yb was determined to be 4.1615 days with an uncertainty of 0.0030 days. researchgate.net This updated value represents a relative deviation of -0.56% from the previously accepted standard. researchgate.netiaea.org
Half-Life Determinations of this compound
| Reported Value (days) | Year of Documentation | Notes |
|---|---|---|
| 4.185 (1) | 1989 | Previously accepted reference value. researchgate.netiaea.org |
| 4.1615 (30) | 2021 | Current reference value determined by three independent methods. researchgate.netiaea.org |
The gamma-ray emissions following the beta decay of ¹⁷⁵Yb are also well-characterized. The most prominent gamma rays have been measured, with their energies and emission probabilities (intensities) quantified. jaea.go.jp These emissions are crucial for detection and imaging applications. prismap.eu
Principal Gamma-Ray Emissions from this compound Decay
| Energy (keV) | Intensity (%) |
|---|---|
| 113.81 | 3.87 jaea.go.jp |
| 282.52 | 6.13 jaea.go.jp |
| 396.33 | 13.15 jaea.go.jp |
Studies on Nuclear Alignment of this compound
The study of nuclei oriented under controlled conditions provides deep insights into nuclear structure, such as nuclear moments and the multipole character of nuclear transitions. This compound has been a subject of such nuclear alignment studies, where its nuclei are aligned in a preferred direction, leading to an anisotropic emission of its decay products, particularly gamma rays. tandfonline.comresearchgate.net
Achieving nuclear alignment of ¹⁷⁵Yb requires creating an environment with strong, ordered electromagnetic fields that interact with the nuclear moments. A primary technique used for this purpose is the magnetic hyperfine structure method at extremely low temperatures. cdnsciencepub.com
One successful approach involved growing single crystals of ytterbium ethyl sulphate (Yb(C₂H₅SO₄)₃·9H₂O) containing ¹⁷⁵Yb. tandfonline.comresearchgate.net These crystals were then cooled to temperatures of approximately 0.014 K using the technique of adiabatic demagnetization. tandfonline.com At this temperature, the thermal energy is sufficiently low that the ytterbium nuclei align with the strong internal magnetic fields generated by the atom's own electrons within the crystal lattice. tandfonline.comresearchgate.net
Other host materials have also been investigated for orienting ¹⁷⁵Yb nuclei. Studies have been conducted by implanting ¹⁷⁵Yb into metallic hosts like gold (Au) and silver (Ag) and cooling them to very low temperatures. researchgate.net In contrast, an attempt to align ¹⁷⁵Yb in a cerium magnesium nitrate (B79036) crystal did not result in an observable gamma-ray anisotropy. cdnsciencepub.com Researchers hypothesized this could be due to several factors, including the possibility that the ytterbium ion does not substitute correctly into the cerium lattice position or that the gamma-emitting state has a very short lifetime (estimated around 10⁻¹⁰ seconds), causing the alignment to be destroyed by precession in the internal fields before gamma emission can occur. cdnsciencepub.com
When ¹⁷⁵Yb nuclei are successfully aligned, the emitted gamma rays exhibit an anisotropic angular distribution, meaning their intensity varies depending on the angle of observation relative to the alignment axis. tandfonline.com This anisotropy was detected for the two most energetic gamma rays, at 282 keV and 396 keV. tandfonline.comresearchgate.net
The analysis of this anisotropic distribution allows for the determination of nuclear properties. Specifically, it provides a relationship between the mixing ratios (δ) of the gamma-ray transitions, which describe the mixture of different multipole radiations (in this case, M2 and E1). tandfonline.com By combining the alignment data with gamma-gamma angular correlation measurements, specific values for these mixing ratios could be determined. tandfonline.comresearchgate.net These studies also enabled the calculation of the nuclear magnetic moment of ¹⁷⁵Yb. tandfonline.com A reanalysis of early experimental data later refined this value. researchgate.net
Nuclear Properties of this compound Derived from Alignment Studies
| Parameter | Gamma-Ray Energy (keV) | Value |
|---|---|---|
| Mixing Ratio, δ (M2/E1) | 282 | |δ|=0.17 ± 0.03 tandfonline.comresearchgate.net |
| Mixing Ratio, δ (M2/E1) | 396 | +0.10 ± 0.03 tandfonline.comresearchgate.net |
| Nuclear Moment (nuclear magnetons) | N/A | 0.15 ± 0.04 tandfonline.comresearchgate.net |
Future Directions and Emerging Research Areas
Development of Novel Production Methods for Enhanced Specific Activity
The specific activity of a radionuclide—the amount of radioactivity per unit mass—is a critical parameter, particularly for targeted therapies where a high concentration of the radioisotope must be delivered to a small number of receptor sites. kipt.kharkov.ua While conventional production of ¹⁷⁵Yb via neutron capture in a nuclear reactor is established, research is focused on novel methods to increase its specific activity.
Currently, ¹⁷⁵Yb is produced by the thermal neutron bombardment of Ytterbium-174 (¹⁷⁴Yb) targets. chemlin.orgnih.gov The reaction is represented as ¹⁷⁴Yb(n,γ)¹⁷⁵Yb. chemlin.org Using natural ytterbium targets, which contain only 31.8% ¹⁷⁴Yb, results in the co-production of impurities like Ytterbium-169 (¹⁶⁹Yb) and Lutetium-177 (¹⁷⁷Lu), limiting the specific activity. nih.govnih.gov While using enriched ¹⁷⁴Yb targets improves purity, the product is still carrier-added, meaning it is mixed with non-radioactive ytterbium isotopes, which lowers the specific activity compared to the theoretical maximum. nih.govd-nb.info
To overcome these limitations, several innovative production methods are under investigation:
Photonuclear Production: This method uses high-energy photons (bremsstrahlung radiation) from a linear accelerator to induce a (γ,n) reaction on ¹⁷⁶Yb targets (¹⁷⁶Yb(γ,n)¹⁷⁵Yb). kipt.kharkov.ua This technique has the potential to produce ¹⁷⁵Yb with high specific activity and without impurities of other ytterbium isotopes. kipt.kharkov.ua Research has demonstrated the feasibility of this route, which could yield significant quantities of ¹⁷⁵Yb. kipt.kharkov.ua
Laser Isotope Separation: Theoretical studies are exploring the use of lasers to selectively ionize and separate ¹⁷⁵Yb atoms from other isotopes in an irradiated natural ytterbium sample. nih.gov This advanced technique, based on density matrix calculations, could produce highly enriched ¹⁷⁵Yb with exceptional radionuclidic purity (predicted at 99.9999%). nih.gov This method would be particularly advantageous for facilities with access only to low-flux nuclear reactors. nih.gov
Indirect Production via (n,p) Reaction: Theoretical calculations have investigated the feasibility of producing ¹⁷⁵Yb through a ¹⁷⁵Lu(n,p)¹⁷⁵Yb reaction. researchgate.net This process, involving the bombardment of Lutetium-175 with neutrons, would yield no-carrier-added ¹⁷⁵Yb, as the product is a different element from the target and can be chemically separated. researchgate.net
Table 1: Comparison of Ytterbium-175 Production Methods
| Production Method | Target Material | Reaction | Product Specific Activity | Key Advantage |
| Neutron Activation (Conventional) | Natural or Enriched ¹⁷⁴Yb | ¹⁷⁴Yb(n,γ)¹⁷⁵Yb | Carrier-Added | Established and accessible using research reactors. nih.gov |
| Photonuclear Production | Natural or Enriched ¹⁷⁶Yb | ¹⁷⁶Yb(γ,n)¹⁷⁵Yb | High / No-Carrier-Added | Produces high-purity ¹⁷⁵Yb without other Yb isotope impurities. kipt.kharkov.ua |
| Laser Isotope Separation | Irradiated Natural Yb | Selective ionization | High / Enriched | Potential for extremely high radionuclidic purity. nih.gov |
| (n,p) Reaction | Lutetium-175 | ¹⁷⁵Lu(n,p)¹⁷⁵Yb | High / No-Carrier-Added | Product is a different element from the target, allowing chemical separation. researchgate.net |
Advanced Radiochemistry for Targeted Research Probes
The development of targeted radiopharmaceuticals requires sophisticated radiochemistry to attach ¹⁷⁵Yb to a carrier molecule that can selectively bind to biological targets like tumor cells. The chemical similarity of Ytterbium (Yb³⁺) to other trivalent lanthanides, such as Lutetium (Lu³⁺), allows for the direct application of well-established chelation chemistry. prismap.eu
Future research is focused on creating more stable and versatile ¹⁷⁵Yb-labeled research probes:
Novel Chelators: While DOTA is a commonly used chelator for lanthanides, research is ongoing to develop new chelating agents that form complexes with ¹⁷⁵Yb more rapidly or with greater stability. prismap.eugoogle.com This includes exploring non-macrocyclic chelators, such as those based on picolinate (B1231196) arms (e.g., H₄pypa), which can be adapted for various radionuclides and bioconjugation strategies. acs.org
Advanced Bioconjugation: Bioconjugation is the chemical process of linking the chelator-radionuclide complex to a biomolecule. nih.gov Emerging research includes enzymatic bioconjugation methods, which offer high selectivity and can be performed under mild conditions, potentially streamlining the production of ¹⁷⁵Yb-labeled therapeutics. nih.gov Studies have demonstrated the successful labeling of biomolecules like bleomycin (B88199) and various bisphosphonates with ¹⁷⁵Yb, creating probes for targeting specific tissues. tums.ac.irresearchgate.net
Table 2: Examples of Chelators and Biomolecules for ¹⁷⁵Yb Probes
| Chelator/Biomolecule | Type | Application/Target | Research Finding |
| DOTA (and derivatives) | Macrocyclic Chelator | General purpose for lanthanides, can be conjugated to various biomolecules. | Suitable for ¹⁷⁵Yb due to chemical similarity with ¹⁷⁷Lu. prismap.eu |
| TTHMP | Acyclic Chelator | Bone-seeking agent. | Forms a stable complex with ¹⁷⁵Yb for potential bone pain palliation studies. nih.gov |
| BPAMD | Bisphosphonate | Bone-seeking agent. | Has been successfully labeled with ¹⁷⁵Yb for targeted radionuclide therapy research. researchgate.net |
| Bleomycin (BLM) | Glycopeptide Antibiotic | Tumor-targeting carrier. | ¹⁷⁵Yb-BLM shows uptake in lung, liver, and spleen in preclinical models. tums.ac.ir |
Integration of this compound in Multimodal Preclinical Research Platforms
Multimodal imaging, which combines two or more imaging techniques, offers a more comprehensive understanding of biological processes by leveraging the strengths of each modality. prismap.euopenmedscience.com The decay characteristics of ¹⁷⁵Yb, which include both therapeutic beta particles and imageable gamma photons (notably at 282.5 keV and 396.3 keV), make it an ideal candidate for theranostic applications where diagnosis and therapy are combined. prismap.euresearchgate.net
Emerging research aims to integrate ¹⁷⁵Yb into advanced preclinical imaging platforms:
SPECT/CT and SPECT/MRI: The gamma emissions of ¹⁷⁵Yb are suitable for Single Photon Emission Computed Tomography (SPECT), allowing for the visualization of the radionuclide's distribution in vivo. prismap.eu Combining SPECT with Computed Tomography (CT) or Magnetic Resonance Imaging (MRI) provides high-resolution anatomical context to the functional data from SPECT. openmedscience.comnih.gov This hybrid approach is critical in preclinical research for evaluating the efficacy of new ¹⁷⁵Yb-labeled compounds. nih.gov
Radio-Optical Nanoparticles: A pioneering research area involves labeling upconverting nanoparticles (UCNPs) with ¹⁷⁵Yb. prismap.eu These nanoparticles, which can be excited by near-infrared light, can be used for optical imaging, while the ¹⁷⁵Yb provides a radioactive signal for SPECT imaging and a therapeutic dose. prismap.eu This creates a powerful multimodal nano-radiopharmaceutical for integrated diagnostic and therapeutic studies. prismap.eu
Contrast Agent Development: Nanoparticles containing ytterbium have been investigated as contrast agents for X-ray CT imaging. mdpi.comnih.gov This dual functionality—acting as both a radioactive source for SPECT and a contrast agent for CT—positions ¹⁷⁵Yb as a key component in the development of next-generation multimodal imaging agents. nih.govmdpi.com
Table 3: this compound in Multimodal Imaging
| Modality | Role of this compound | Complementary Modality | Combined Advantage |
| SPECT | Emits gamma photons for functional imaging. prismap.eu | CT | Provides high-resolution anatomical reference for the SPECT signal. openmedscience.com |
| SPECT | Emits gamma photons for functional imaging. prismap.eu | MRI | Offers superior soft-tissue contrast for anatomical localization. openmedscience.com |
| Optical Imaging | Component of radiolabeled upconverting nanoparticles (UCNPs). prismap.eu | SPECT | Combines deep tissue penetration of optical imaging with the quantitative nature of SPECT. prismap.eu |
| CT | Ytterbium nanoparticles act as a contrast agent. mdpi.com | SPECT | A single agent provides signals for both functional and anatomical imaging. nih.gov |
Theoretical Predictions for New this compound Applications
Theoretical and computational studies are crucial for guiding experimental research, optimizing processes, and predicting new applications for ¹⁷⁵Yb. These in-silico approaches can explore complex systems and phenomena that are difficult to investigate empirically.
Key areas of theoretical research include:
Nuclear Structure Modeling: Microscopic frameworks like the Triaxial Projected Shell Model (TPSM) are used to calculate the high-spin band spectra and predict the nuclear structure of ytterbium isotopes, including ¹⁷⁵Yb. sympnp.org Understanding these fundamental properties is essential for accurately modeling its decay and interaction with matter.
Computational Chemistry of Yb Complexes: Ab initio calculations and Density Functional Theory (DFT) are employed to study the electronic structure and magnetic properties of ytterbium complexes. rsc.orgmdpi.com These studies help in the rational design of new chelators and predict the stability and reactivity of ¹⁷⁵Yb-labeled compounds. rsc.orgijcce.ac.ir For example, computational studies can assess the binding affinity of Yb complexes to proteins like bovine serum albumin. ijcce.ac.ir
Predicting Isotope Production and Separation: As mentioned, density matrix calculations have been used to model and optimize the parameters for laser isotope separation of ¹⁷⁵Yb. nih.gov Similarly, nuclear reaction models are used to calculate reaction cross-sections and predict the yield and purity of ¹⁷⁵Yb from various production routes, such as the ¹⁷⁵Lu(n,p)¹⁷⁵Yb reaction. researchgate.net
Standardization of Nuclear Data for this compound in Emerging Fields
Accurate and standardized nuclear data are fundamental for the safe and effective use of radionuclides in any application. iaea.org For emerging isotopes like ¹⁷⁵Yb, many of the key decay data were measured decades ago and may lack the precision required for modern metrological standards. nih.govresearchgate.net
A significant ongoing effort is the re-evaluation and standardization of ¹⁷⁵Yb's nuclear data:
Half-Life Redetermination: Recent studies have focused on precisely remeasuring the half-life of ¹⁷⁵Yb. A 2021 study, for instance, used three independent measurement methods to determine a new value of 4.1615(30) days, a 0.56% deviation from the previously accepted value. nih.govresearchgate.net Such high-precision measurements are essential for accurate activity calculations and dosimetry. nih.gov
International Collaboration: Organizations like the International Atomic Energy Agency (IAEA) have initiated Coordinated Research Projects (CRPs) to systematically evaluate and standardize nuclear data for therapeutic radionuclides. iaea.org These international efforts assemble credible databases by compiling existing data, encouraging new measurements, and performing rigorous evaluations of reaction cross-sections and decay properties. iaea.org This work is critical for ensuring that researchers worldwide are using consistent and reliable data for ¹⁷⁵Yb, which is vital for comparing results and advancing the field. iaea.org
Q & A
Q. What are the key nuclear properties of Ytterbium-175 relevant to experimental design?
Yb-175 has a half-life of 4.18 days, decaying via beta emission (β⁻) with gamma-ray energies at 113.8 keV and 282.5 keV . These properties necessitate precise decay-correction methods in radioactivity measurements and radiation safety protocols (e.g., shielding for gamma emissions). Researchers should calibrate detectors for these specific energies to avoid interference from other radionuclides .
Q. What analytical methods are commonly used to quantify Yb-175 in mixed-lanthanide samples?
Gamma-ray spectrometry is the primary method, leveraging Yb-175’s distinct gamma peaks. High-purity germanium (HPGe) detectors are recommended for resolution, coupled with standardized reference materials to validate detection limits (e.g., ensuring Yb-175 impurities ≤0.1% in lutetium-177m preparations per pharmacopoeial guidelines) . Liquid scintillation counting may supplement beta-activity measurements but requires careful quench correction .
Q. How can researchers ensure the purity of Yb-175 in synthesized samples?
Employ radiochemical separation techniques such as ion-exchange chromatography (e.g., using LN2 resin for lanthanide separation) or solvent extraction with di-(2-ethylhexyl)phosphoric acid (HDEHP). Post-purification, validate purity via gamma spectrometry and compare results against established thresholds (e.g., BP 2022 specifications) .
Advanced Research Questions
Q. How to design experiments to minimize Yb-175 contamination in neutron-irradiated lutetium targets?
Optimize irradiation parameters:
- Use high-purity Lu-176 targets to reduce (n,γ) side reactions producing Yb-175.
- Limit irradiation time to avoid saturation of Yb-175 accumulation.
- Post-irradiation, apply rapid separation protocols (e.g., automated column systems) to isolate Lu-177 before Yb-175 grows in . Methodological Note: Cross-validate neutron flux calculations with Monte Carlo simulations (e.g., MCNP) to predict isotopic yield ratios .
Q. How to resolve discrepancies in reported Yb-175 neutron capture cross-section values?
Discrepancies may arise from variations in neutron energy spectra or detector calibration. To address this:
- Conduct inter-laboratory studies using standardized neutron sources (e.g., thermal vs. epithermal).
- Apply Bayesian statistical models to harmonize datasets, accounting for systematic errors in historical measurements .
- Use time-of-flight (TOF) spectrometry at neutron facilities for energy-resolved cross-section determination .
Q. What experimental strategies can isolate Yb-175 from isobaric or isotopic interferents in environmental samples?
- Combine chemical separation (e.g., extraction chromatography with TRU resin) with mass spectrometric techniques (e.g., ICP-MS/MS using NH₃/He gas to suppress polyatomic interferences).
- For isotopic interference (e.g., Yb-176), employ high-resolution magnetic sector ICP-MS . Data Validation: Use isotope dilution analysis with Yb-174 or Yb-172 spikes to correct for instrumental mass bias .
Q. How to analyze contradictory data on Yb-175’s role in metalloprotein binding studies?
- Perform competitive binding assays with stable Yb isotopes (e.g., Yb-172) to distinguish radiometric effects from chemical behavior.
- Use X-ray absorption spectroscopy (XAS) to confirm coordination geometry and compare results with computational models (DFT).
- Replicate experiments under varying pH and ionic strengths to identify confounding factors .
Methodological Guidelines
- Reproducibility: Document experimental parameters (e.g., irradiation time, detector calibration curves) in supplemental materials per journal standards .
- Ethical Compliance: Adhere to radiation safety protocols (e.g., ALARA principles) when handling Yb-175, particularly in in vivo studies .
- Data Management: Use version-controlled databases for decay-correction calculations and raw gamma spectra, ensuring alignment with FAIR principles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
